(Z)-4-((2,6-dimethylmorpholino)sulfonyl)-N-(3-ethyl-6-methoxybenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(3-ethyl-6-methoxy-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C23H27N3O5S2/c1-5-26-20-11-8-18(30-4)12-21(20)32-23(26)24-22(27)17-6-9-19(10-7-17)33(28,29)25-13-15(2)31-16(3)14-25/h6-12,15-16H,5,13-14H2,1-4H3
• InChI Key: QLEZVKXUYDGTLO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)OC)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CC(OC(C4)C)C
• Molecular Formula: C23H27N3O5S2
• Molecular Weight: 489.6 g/mol

Description

(Z)-4-((2,6-dimethylmorpholino)sulfonyl)-N-(3-ethyl-6-methoxybenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C23H27N3O5S2 and its molecular weight is 489.61. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

• Some derivatives of this compound, like 1,2,4-triazole derivatives containing morpholine moiety, have been synthesized and found to exhibit good or moderate antimicrobial activity (Sahin, Bayrak, Demirbaş, Demirbas, & Karaoglu, 2012).

Inhibitors of Acetylcholinesterase

• Derivatives of this compound have been studied for their potential as acetylcholinesterase inhibitors, although they did not show promising results for in vivo imaging studies of acetylcholinesterase in the mammalian brain (Brown-Proctor, Snyder, Sherman, & Kilbourn, 1999).

Anticancer Activity

• The synthesis of various derivatives of this compound has been investigated, with some derivatives showing potential as antitumor agents. Notably, certain quinazolinone analogs of this compound have been identified as promising templates for the development of potent antitumor agents (Al-Obaid et al., 2009).

Applications in Chemical Synthesis

• Studies have explored the chemical properties and reactions of derivatives of this compound. For instance, the alkylation reactions of 3-(X-sulfonyl)benzo[a]heptalene derivatives have been examined for their applications in the field of chemical synthesis (Rayes, Linden, Abou‐Hadeed, & Hansen, 2010).

Photodynamic Therapy for Cancer Treatment

• The compound's derivatives have been used to synthesize new zinc phthalocyanine with high singlet oxygen quantum yield, indicating potential applications in photodynamic therapy for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Anticonvulsant Agents

• Certain derivatives, such as 6-bromo-2-ethyl-3-(substitutedbenzo[d]thiazol-2-yl)quinazolin-4(3H)-one, have been synthesized and evaluated for their potential as anticonvulsant agents (Ugale, Patel, Wadodkar, Bari, Shirkhedkar, & Surana, 2012).